Cas no 105942-64-1 (Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-)

• Product Name: Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-
• CAS No: 105942-64-1
• MF: C₁₃H₁₁F₆NO₂
• MW: 327.222364664078
• CID: 1170818
• Update Time: 2024-07-26

Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-3-oxo-

• Inchi： 1S/C13H11F6NO2/c1-7(21)3-11(22)20(2)10-5-8(12(14,15)16)4-9(6-10)13(17,18)19/h4-6H,3H2,1-2H3
• InChI Key： XQXJTCIKJSZGRM-UHFFFAOYSA-N
• SMILES： C(N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)(=O)CC(=O)C

Computed Properties

• Exact Mass: 327.06943

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 321.5±42.0 °C(Predicted)
• PSA: 37.38
• pka: 8.18±0.50(Predicted)